Cas no 1020724-29-1 (ethyl 4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-5-methyl-1,2-oxazole-3-carboxylate)

• Product Name: ethyl 4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-5-methyl-1,2-oxazole-3-carboxylate
• CAS No: 1020724-29-1
• MF: C₁₃H₁₆N₄O₅
• MW: 308.289942741394
• MDL: MFCD08558155
• CID: 4676812
• PubChem ID: 19616533
• Update Time: 2025-08-05

ethyl 4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-5-methyl-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-((3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)-5-methylisoxazole-3-carboxylate
• ethyl 4-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-5-methylisoxazole-3-carboxylate
• STK352104
• SBB025163
• ethyl 4-[(3,5-dimethyl-4-nitropyrazolyl)methyl]-5-methylisoxazole-3-carboxylat e
• ethyl 4-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-5-methyl-1,2-oxazole-3-carboxylate
• ethyl 4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-5-methyl-1,2-oxazole-3-carboxylate

• MDL： MFCD08558155
• Inchi： 1S/C13H16N4O5/c1-5-21-13(18)11-10(9(4)22-15-11)6-16-8(3)12(17(19)20)7(2)14-16/h5-6H2,1-4H3
• InChI Key： VNUPBKHARPLEHB-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C(=O)OCC)=N1)CN1C(C)=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 429
• Topological Polar Surface Area: 116

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on ethyl 4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-5-methyl-1,2-oxazole-3-carboxylate

Introduction to Ethyl 4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-5-methyl-1,2-oxazole-3-carboxylate (CAS No. 1020724-29-1)

Ethyl 4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-5-methyl-1,2-oxazole-3-carboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1020724-29-1, belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological relevance. The presence of multiple functional groups, including a nitro group and an oxazole ring, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural framework of Ethyl 4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-5-methyl-1,2-oxazole-3-carboxylate incorporates several key features that contribute to its chemical reactivity and biological potential. The 3,5-dimethyl-4-nitro-pyrazole moiety is particularly noteworthy, as it has been shown to exhibit various biological activities in preclinical studies. Pyrazole derivatives are well-known for their role in medicinal chemistry, often serving as scaffolds for the development of new therapeutic agents. The nitro group in this compound not only influences its electronic properties but also opens up possibilities for further chemical modifications, such as reduction or conversion to amine derivatives.

The 5-methyl-substituted oxazole ring in the molecule adds another layer of complexity, contributing to its overall stability and reactivity. Oxazole derivatives are known for their involvement in various biological processes, including antimicrobial and anti-inflammatory activities. The combination of these structural elements suggests that Ethyl 4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-5-methyl-1,2-oxazole-3-carboxylate could possess multiple pharmacological targets, making it a versatile compound for therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have indicated that the nitro-pyrazole moiety may interact with specific enzymes and receptors involved in inflammatory pathways. This has led to investigations into its potential role in developing novel anti-inflammatory drugs. Additionally, the methyl-substituted oxazole ring has been observed to influence the molecule's solubility and bioavailability, which are critical factors in drug formulation.

In vitro studies have begun to explore the pharmacological profile of Ethyl 4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-5-methyl-1,2-oxazole-3-carboxylate. Initial results suggest that it may exhibit inhibitory effects on certain enzymes associated with pain signaling pathways. This aligns with the growing interest in developing non-opioid analgesics that target peripheral mechanisms of pain perception. The compound's ability to modulate these pathways could make it a valuable addition to the arsenal of pain management therapies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These methods not only enhance the synthetic pathway but also allow for the introduction of various functional groups with precision.

The potential applications of Ethyl 4-(3,5-dimethyl-4-nitro-pyrazol-y)methyl)-5-methyl-l,2 oxazole -3-carboxylate extend beyond pain management. Its structural features suggest that it could be a precursor for designing molecules with antiviral or anticancer properties. The nitro group, in particular, is known to be a versatile handle for further derivatization, enabling the creation of analogs with enhanced biological activity.

As research continues to uncover new therapeutic targets and mechanisms, compounds like Ethyl 4-(3,5-dimethyl -4-nitro-lH-pyrazol-l -yl)methyll -5-methyll ,2 oxaz ol e -3-carboxyla te hold promise for addressing unmet medical needs. The integration of traditional organic synthesis with modern biotechnological approaches is likely to accelerate the discovery and development of novel drug candidates derived from this class of heterocyclic compounds.

The future direction of research on Ethyl 4-(3,5-dimeth yl -4-nit ro-lH-p y ra z ol-l -yl)methyll -5-methyll ,2 oxaz ol e -3-carboxyla te may include exploring its interactions with other biological systems and assessing its safety profile through preclinical studies. Collaborative efforts between chemists and biologists will be essential in translating laboratory findings into clinical applications. The compound's unique structural features make it a fascinating subject for further investigation in the quest for new therapeutic agents.